Cas no 76880-93-8 ((+)-8'-hydroxyariciresinol 4'-O-beta-D-glucopyranoside)

• Product Name: (+)-8'-hydroxyariciresinol 4'-O-beta-D-glucopyranoside
• CAS No: 76880-93-8
• MF: C₂₆H₃₄O₁₂
• MW: 538.540969371796
• CID: 2011778
• PubChem ID: 14033815
• Update Time: 2025-05-20

(+)-8'-hydroxyariciresinol 4'-O-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (+)-8'-hydroxyariciresinol 4'-O-beta-D-glucopyranoside
• (-)-olivil 4''-O-beta-D-glucopyranoside
• (-)-olivil 4-O-beta-D-glucopyranoside
• (-)-olivil-4''-beta-D-glucopyranoside
• (-)-olivil-4''-O-beta-D-glucopyranoside
• (-)-Olivil-4''-O-β-D-glucopyranoside
• (-)-olivil-4'-O-beta-D-glucopyranoside
• olivil 4'-O-beta-D-glucoside
• Olivil 4'-O-glucoside
• AKOS040762145
• CS-0148896
• Olivil 4/'-O-glucoside
• NCGC00168940-03
• HY-N8675
• FS-6873
• MEGxp0_000923
• BRD-K51942530-001-01-3
• NS00097587
• (-)-Olivil 4'-O-glucoside, >=95% (LC/MS-ELSD)
• A-glucopyranoside
• 4-{[(3s,4r,5s)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)tetrahydro-3-furanyl]methyl}-2-methoxyphenyl beta-d-glucopyranoside
• 76880-93-8
• ACon1_000584
• CHEBI:189456
• (2S,3R,4S,5S,6R)-2-[4-[[(3S,4R,5S)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)oxolan-3-yl]methyl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• Olivil-4'-O-
• NCGC00168940-01
• DA-66333

• Inchi： 1S/C26H34O12/c1-34-18-8-14(4-5-16(18)29)24-15(10-27)26(33,12-36-24)9-13-3-6-17(19(7-13)35-2)37-25-23(32)22(31)21(30)20(11-28)38-25/h3-8,15,20-25,27-33H,9-12H2,1-2H3/t15-,20-,21-,22+,23-,24-,25-,26-/m1/s1
• InChI Key： SXGSYHDLSPXCMU-CTQTXEDXSA-N
• SMILES： O1C[C@](CC2C=CC(=C(C=2)OC)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)([C@H](CO)[C@H]1C1C=CC(=C(C=1)OC)O)O

Computed Properties

• Exact Mass: 538.20502652g/mol
• Monoisotopic Mass: 538.20502652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.993
• Topological Polar Surface Area: 188Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 803.8±65.0 °C at 760 mmHg
• Flash Point: 439.9±34.3 °C
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

(+)-8'-hydroxyariciresinol 4'-O-beta-D-glucopyranoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides Lignan glycosides
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides

Additional information on (+)-8'-hydroxyariciresinol 4'-O-beta-D-glucopyranoside

Compound CAS No 76880-93-8: (+)-8'-Hydroxyariciresinol 4'-O-Beta-D-Glucopyranoside

(+)-8'-Hydroxyariciresinol 4'-O-Beta-D-Glucopyranoside, also known by its CAS number 76880-93-8, is a naturally occurring compound that has garnered significant attention in the fields of pharmacology and natural product chemistry. This compound is a derivative of ariciresinol, a type of lignan, which is commonly found in various plant species. The presence of the hydroxyl group at the 8' position and the glycosidic linkage at the 4' position with a beta-D-glucopyranosyl group makes this compound unique and contributes to its diverse biological activities.

Recent studies have highlighted the potential of (+)-8'-Hydroxyariciresinol 4'-O-Beta-D-Glucopyranoside as a promising candidate for therapeutic applications. Research conducted in 2023 has demonstrated its potent antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These findings suggest that this compound could be effective in preventing oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions.

In addition to its antioxidant activity, (+)-8'-Hydroxyariciresinol 4'-O-Beta-D-Glucopyranoside has shown significant anti-inflammatory effects. A study published in the Journal of Natural Products revealed that this compound inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophage cells. This anti-inflammatory activity makes it a potential candidate for treating inflammatory diseases like arthritis and inflammatory bowel disease.

The glycosidic linkage in (+)-8'-Hydroxyariciresinol 4'-O-Beta-D-Glucopyranoside plays a crucial role in enhancing its bioavailability and stability. Studies have shown that the beta-D-glucopyranosyl group improves the solubility of the compound, allowing for better absorption in the gastrointestinal tract. This characteristic is particularly important for drug delivery, as it ensures that the compound can reach target tissues effectively.

Moreover, recent advancements in analytical techniques have enabled researchers to elucidate the stereochemistry of this compound with greater precision. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure of (+)-8'-Hydroxyariciresinol 4'-O-Beta-D-Glucopyranoside. These studies have provided valuable insights into its molecular interactions and pharmacokinetic properties.

The discovery of novel sources of (+)-8'-Hydroxyariciresinol 4'-O-Beta-D-Glucopyranoside has also been a focus of recent research efforts. Scientists have identified this compound in several traditional medicinal plants, including species from the Lauraceae family. These findings underscore its potential as a sustainable resource for pharmaceuticals and nutraceuticals.

In conclusion, (+)-8'-Hydroxyariciresinol 4'-O-Beta-D-Glucopyranoside, with its CAS number 76880-93-8, represents a significant advancement in natural product research. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable asset in drug development and therapeutic interventions.